Cas no 2224536-12-1 (N-{3-methoxy-2-methylspiro3.3heptan-1-yl}prop-2-enamide)

• Product Name: N-{3-methoxy-2-methylspiro3.3heptan-1-yl}prop-2-enamide
• CAS No: 2224536-12-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5411039
• PubChem ID: 132396334
• Update Time: 2025-10-30

N-{3-methoxy-2-methylspiro3.3heptan-1-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS034007263
• EN300-26575064
• Z3462916404
• N-(3-Methoxy-2-methylspiro[3.3]heptan-1-yl)prop-2-enamide
• 2224536-12-1
• N-{3-methoxy-2-methylspiro[3.3]heptan-1-yl}prop-2-enamide
• N-{3-methoxy-2-methylspiro3.3heptan-1-yl}prop-2-enamide

• Inchi： 1S/C12H19NO2/c1-4-9(14)13-10-8(2)11(15-3)12(10)6-5-7-12/h4,8,10-11H,1,5-7H2,2-3H3,(H,13,14)
• InChI Key： LHOCGEJJJHZNPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)C(C21CCC2)NC(C=C)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on N-{3-methoxy-2-methylspiro3.3heptan-1-yl}prop-2-enamide

N-{3-methoxy-2-methylspiro[3.3]heptan-1-yl}prop-2-enamide: A Comprehensive Overview

N-{3-methoxy-2-methylspiro[3.3]heptan-1-yl}prop-2-enamide, also known by its CAS number 2224536-12-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amides, with a unique structure characterized by a spiro ring system and a propenamide group. The spiro[3.3]heptane framework, combined with the methoxy and methyl substituents, contributes to its distinct chemical properties and potential biological activity.

The synthesis of N-{3-methoxy-2-methylspiro[3.3]heptan-1-yl}prop-2-enamide involves a multi-step process that typically begins with the preparation of the spiro[3.3]heptane core. This core is then functionalized with the methoxy and methyl groups through nucleophilic substitution or alkylation reactions, depending on the specific starting materials used. The final step involves the introduction of the propenamide group via amide bond formation, which can be achieved through various coupling reactions or direct amidation methods.

Recent studies have highlighted the potential of N-{3-methoxy-2-methylspiro[3.3]heptan-1-yl}prop-2-enamide as a bioactive molecule in drug discovery efforts. Its spiro structure is known to enhance molecular rigidity, which can improve binding affinity to target proteins. Additionally, the presence of electron-donating groups such as methoxy and methyl substituents can modulate electronic properties, further influencing its interaction with biological systems.

In terms of applications, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting potential therapeutic applications in oncology or inflammatory diseases. Furthermore, its structural versatility allows for further modification to optimize pharmacokinetic properties such as solubility and bioavailability.

The toxicological profile of N-{3-methoxy-2-methylspiro[3.3]heptan-1-yl}prop-2-enamide has also been investigated in preclinical models. Studies indicate that it exhibits low acute toxicity at tested doses, though further long-term safety assessments are required to fully evaluate its suitability for therapeutic use.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at the molecular level using advanced techniques such as X-ray crystallography and computational modeling. Additionally, efforts are being made to explore its potential as a lead compound for drug development programs targeting various disease states.

In conclusion, N-{3-methoxy-2-methylspiro[3.3]heptan-1-yli}propenamide, with its unique chemical structure and promising bioactivity profile, represents an intriguing candidate for further exploration in both academic and industrial settings.